Cas no 1246818-77-8 (4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3)

• Product Name: 4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3
• CAS No: 1246818-77-8
• MF: C₁₁H₆Cl₂N₄
• MW: 265.098139286041
• CID: 4554433
• Update Time: 2025-11-06

4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3 Chemical and Physical Properties

Names and Identifiers

• 4-[(4,6-Dichloro-2-pyrimidinyl)amino]benzonitrile-13C3
• 4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3

• Inchi： 1S/C11H6Cl2N4/c12-9-5-10(13)17-11(16-9)15-8-3-1-7(6-14)2-4-8/h1-5H,(H,15,16,17)
• InChI Key： MPEUVAXCNNGXQX-UHFFFAOYSA-N
• SMILES： n1c(Nc2ccc(C#N)cc2)nc(Cl)cc1Cl

Additional information on 4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3

Comprehensive Analysis of 4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3 (CAS No. 1246818-77-8)

In the realm of isotopic labeling and pharmaceutical research, 4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3 (CAS No. 1246818-77-8) has emerged as a compound of significant interest. This 13C-labeled derivative is widely utilized in metabolic studies, drug development, and analytical chemistry due to its unique isotopic properties. The incorporation of carbon-13 atoms enhances its utility in NMR spectroscopy and mass spectrometry, making it indispensable for tracing molecular pathways and understanding biochemical mechanisms.

The compound’s structure features a pyrimidine core substituted with dichloro groups and an aminobenzonitrile moiety, which contributes to its versatility in synthetic applications. Researchers often explore its role in kinase inhibition and signal transduction studies, aligning with current trends in precision medicine and targeted therapy. Its isotopic purity and stability under experimental conditions further elevate its demand in high-throughput screening and proteomics research.

One of the most searched questions in the scientific community revolves around the synthetic routes for 13C-labeled compounds. For 4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3, the synthesis typically involves multistep organic reactions with 13C-enriched precursors, ensuring minimal isotopic dilution. This process is critical for maintaining the compound’s analytical accuracy, a topic frequently discussed in forums and publications focused on isotope chemistry.

Another hotspot in research is the application of stable isotopes in drug metabolism studies. The 13C3 label in this compound allows for precise tracking of metabolites in vivo, addressing key challenges in pharmacokinetics and toxicology. This aligns with the growing emphasis on personalized medicine, where understanding individual metabolic responses is paramount. Recent publications highlight its use in LC-MS and PET imaging, further expanding its relevance in modern diagnostics.

From an industrial perspective, the scalability of 4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3 production is a recurring topic. Manufacturers are optimizing green chemistry approaches to reduce waste and improve yield, catering to the demand for sustainable synthesis. This resonates with global trends in environmentally friendly chemical processes, a priority for regulatory bodies and academia alike.

In conclusion, 4-(4,6-Dichloro-2-pyrimidinyl)aminobenzonitrile-13C3 (CAS No. 1246818-77-8) stands at the intersection of innovation and practicality. Its applications span drug discovery, isotopic labeling, and biomedical imaging, reflecting the compound’s adaptability to cutting-edge research. As the scientific community continues to explore its potential, this 13C-labeled molecule remains a cornerstone in advancing molecular science.